Cas no 25672-29-1 (7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid)

• Product Name: 7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid
• CAS No: 25672-29-1
• MF: C₁₀H₇NO₆
• MW: 237.165683031082
• MDL: MFCD05239179
• CID: 870874
• Update Time: 2026-04-29

7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-5-nitrobenzofuran-2-carboxylic acid
• 7-methoxy-5-nitro-1-benzofuran-2-carboxylic acid
• 7-methoxy-5-nitro-1-benzofuran-2-carboxylic acid(SALTDATA: FREE)
• 7-methoxy-5-nitro-benzofuran-2-carboxylic acid
• 7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid

• MDL： MFCD05239179
• Inchi： InChI=1S/C10H7NO6/c1-16-7-4-6(11(14)15)2-5-3-8(10(12)13)17-9(5)7/h2-4H,1H3,(H,12,13)
• InChI Key： IOZHCNSHXMWQNV-UHFFFAOYSA-N
• SMILES： COC1=C2C(=CC(=C1)[N+](=O)[O-])C=C(C(=O)O)O2

Computed Properties

• Exact Mass: 237.02700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 105.49000
• LogP: 2.57100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid

Recent Advances in the Study of 7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid (CAS: 25672-29-1)

The compound 7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid (CAS: 25672-29-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its benzofuran core structure, has been the subject of several studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. This research briefing provides an overview of the latest findings related to this compound, highlighting its significance in contemporary medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method for the synthesis of this compound, achieving a yield of over 85% under mild reaction conditions. The method employed a palladium-catalyzed cross-coupling reaction, which not only enhanced efficiency but also reduced the environmental impact compared to traditional synthetic routes. These advancements are critical for scaling up production for preclinical and clinical studies.

In addition to synthetic improvements, researchers have investigated the biological activities of 7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid. A recent in vitro study revealed its potent inhibitory effects on specific inflammatory mediators, suggesting potential applications in treating chronic inflammatory diseases. The compound was shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain, with an IC50 value of 1.2 μM. This selectivity is particularly promising, as it may reduce the side effects commonly associated with non-selective COX inhibitors, such as gastrointestinal toxicity.

Further exploration of the compound's mechanism of action has been conducted using computational modeling and molecular docking studies. These studies have identified key interactions between 7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid and the active site of COX-2, providing insights into its binding affinity and specificity. Such findings are invaluable for the rational design of derivatives with enhanced pharmacological properties. For instance, modifications to the nitro and methoxy functional groups have been proposed to further optimize the compound's activity and bioavailability.

The potential therapeutic applications of 7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid extend beyond anti-inflammatory effects. Preliminary studies have indicated its activity against certain cancer cell lines, particularly those associated with solid tumors. In a 2023 study published in Bioorganic & Medicinal Chemistry Letters, the compound demonstrated moderate cytotoxicity against breast cancer cells (MCF-7), with a GI50 value of 15 μM. While further research is needed to elucidate its anticancer mechanisms, these findings underscore the compound's versatility and potential as a multi-target agent.

Despite these promising results, challenges remain in the development of 7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on synthesizing and evaluating analogs with improved pharmacokinetic profiles. For example, ester and amide derivatives have been prepared to enhance oral bioavailability, with some candidates showing favorable results in preliminary animal studies.

In conclusion, 7-Methoxy-5-nitro-1-benzofuran-2-carboxylic Acid (CAS: 25672-29-1) represents a promising scaffold for the development of novel therapeutic agents. Recent advances in its synthesis, biological evaluation, and mechanistic studies have laid a solid foundation for future research. Continued exploration of its derivatives and optimization of its pharmacological properties will be crucial for translating these findings into clinically viable treatments. The compound's dual anti-inflammatory and anticancer potential makes it a particularly interesting candidate for further investigation in the field of chemical biology and drug discovery.